Cas no 131032-81-0 (2-[2-(4-Aminophenyl)ethenyl]-5-nitrobenzene-1-sulfonic acid)

• Product name: 2-[2-(4-Aminophenyl)ethenyl]-5-nitrobenzene-1-sulfonic acid
• CAS No: 131032-81-0
• MF: C₁₄H₁₂N₂O₅S
• MW: 320.32
• CID: 2770092
• PubChem ID: 53701369

2-[2-(4-Aminophenyl)ethenyl]-5-nitrobenzene-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 131032-81-0
• DTXSID40706054
• 2-[2-(4-Aminophenyl)ethenyl]-5-nitrobenzene-1-sulfonic acid

• Inchi： InChI=1S/C14H12N2O5S/c15-12-6-2-10(3-7-12)1-4-11-5-8-13(16(17)18)9-14(11)22(19,20)21/h1-9H,15H2,(H,19,20,21)
• InChI Key： BUDABJBEODFRQB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 320.047
• Monoisotopic Mass: 320.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 135Ų
• XLogP3: 2.1